BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to trans,trans-
Dibenzylideneacetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B129372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans,trans-
dibenzylideneacetone, a versatile organic compound with applications ranging from organic
synthesis to materials science and drug discovery. This document details its chemical identity,
physical properties, a detailed synthesis protocol, and its mechanism of formation.

Core Nomenclature and Identification

trans,trans-Dibenzylideneacetone, a pale-yellow crystalline solid, is systematically named
(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one according to IUPAC nomenclature.[1][2] It is
commonly referred to by several synonyms, including trans,trans-dibenzalacetone and (E,E)-
dibenzylideneacetone.[3] The uniqgue Chemical Abstracts Service (CAS) registry number for the
trans,trans isomer is 35225-79-7.[2][3][4][5]

Physicochemical and Structural Data

A summary of the key quantitative data for trans,trans-dibenzylideneacetone is presented in
the table below for easy reference and comparison.
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Property Value Source
CAS Number 35225-79-7 [21[31[4][5]
Molecular Formula C17H140 [21[31[5]
Molecular Weight 234.29 g/mol [41[5]
Melting Point 104-107 °C [4]
Appearance Pale-yellow solid [1]

Insoluble in water; Soluble in
Solubility acetone, chloroform; Slightly [1][6]
soluble in ethanol.

(1E,4E)-1,5-diphenylpenta-1,4-
IUPAC Name , [1][2]
dien-3-one

Synthesis via Claisen-Schmidt Condensation: An
Experimental Protocol

trans,trans-Dibenzylideneacetone is readily synthesized via a base-catalyzed aldol
condensation between acetone and two equivalents of benzaldehyde.[7] This specific type of
crossed aldol reaction is known as the Claisen-Schmidt condensation.[3][8]

Reaction Principle: The reaction involves the formation of an enolate from acetone in the
presence of a base, which then acts as a nucleophile, attacking the carbonyl carbon of
benzaldehyde.[3] A subsequent dehydration reaction leads to the formation of a conjugated
system.[3] This process occurs on both sides of the acetone molecule to yield the final product,
dibenzylideneacetone.[1]

Materials:
e Benzaldehyde (2 equivalents)
e Acetone (1 equivalent)

¢ Sodium Hydroxide (NaOH)
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» 95% Ethanol

e Deionized Water

o Ethyl Acetate (for recrystallization)
Procedure:

o Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic
stirrer, dissolve sodium hydroxide in water, then add 95% ethanol.[9] Cool the solution to
room temperature.

o Reactant Addition: In a separate container, mix benzaldehyde and acetone. Add
approximately half of this mixture to the stirred basic solution.[9]

» Reaction Progression: A yellow precipitate should form within a few minutes.[9][10] After
approximately 15 minutes of stirring, add the remaining benzaldehyde-acetone mixture to the
flask.[9]

o Completion and Isolation: Continue to stir the reaction mixture vigorously for an additional 30
minutes.[9] Collect the solid product by vacuum filtration using a Buchner funnel.[10]

e Washing and Drying: Wash the collected crystals thoroughly with cold water to remove any
residual sodium hydroxide.[9][10] Allow the product to air dry or dry under vacuum to a
constant weight.[10]

« Purification (Optional): For a higher purity product, the crude trans,trans-
dibenzylideneacetone can be recrystallized from a minimal amount of hot ethyl acetate.[9]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of trans,trans-
dibenzylideneacetone.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


http://orgsyn.org/demo.aspx?prep=cv2p0167
http://orgsyn.org/demo.aspx?prep=cv2p0167
http://orgsyn.org/demo.aspx?prep=cv2p0167
https://studylib.net/doc/8131713/dibenzalacetone
http://orgsyn.org/demo.aspx?prep=cv2p0167
http://orgsyn.org/demo.aspx?prep=cv2p0167
https://studylib.net/doc/8131713/dibenzalacetone
http://orgsyn.org/demo.aspx?prep=cv2p0167
https://studylib.net/doc/8131713/dibenzalacetone
https://studylib.net/doc/8131713/dibenzalacetone
https://www.benchchem.com/product/b129372?utm_src=pdf-body
https://www.benchchem.com/product/b129372?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv2p0167
https://www.benchchem.com/product/b129372?utm_src=pdf-body
https://www.benchchem.com/product/b129372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants & Reagents

Benzaldehyde Acetone NaOH (aq) Ethanol
~ \ 7 P
~ \ 7 p

Reaction & Puyificatio

Mixing & Reaction

(Claisen-Schmidt Condensation)

Precipitation

Vacuum Filtration

Washing (H20)

Final Rroduct

trans,trans-Dibenzylideneacetone

Click to download full resolution via product page

Caption: Workflow for the synthesis of trans,trans-dibenzylideneacetone.

Applications in Research and Development
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trans,trans-Dibenzylideneacetone serves as a versatile building block in organic synthesis. It
is notably used as a ligand in organometallic chemistry, for instance, in the preparation of
tris(dibenzylideneacetone)dipalladium(0), a common catalyst.[1] Furthermore, derivatives of
dibenzylideneacetone have been investigated for various biological activities, including as
potential inhibitors of Plasmodium falciparum, the parasite responsible for malaria, and as
probes for B-amyloid plaques.[6][11] Its structural motif is also found in compounds explored for
their potential as sunscreen agents due to their UV-absorbing properties.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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